Cas no 280755-12-6 (Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A))
280755-12-6 structure
Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A)
Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A) Properties
Names and Identifiers
-
- Tulathromycin B
- (2R,3R,6R,8R,9R,10S,11S,12R)-11-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-[(1R,2R)-1,2-dihydroxy-1-methylbutyl]-8-hydroxy-3,6,8,10,12-pentamethyl-9-[[3,4,6-trideoxy-3-(dimethylamino)-b-D-xylo-hexopyranosyl]oxy]-1-oxa-4-azacyclotridecan-13-one
- TULATHROMYCIN
- (2R,3R,6R,8R,9R,10S,11S,12R)-11-[[2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-a-L-ribo-hexopyranosyl]oxy]-2-[(1R,2R)-1,2-dihydroxy-1-methylbutyl]-8-hydroxy-3,6,8,10,12-pentamethyl-9-[[
- J-501037
- DA-68416
- Tulathromycin B [USAN]
- 1-Oxa-4-azacyclotridecan-13-one, 11-((2,6-dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-l-ribo-hexopyranosyl)oxy)-2-(1,2-dihydroxy-1-methylbutyl)-8-hydroxy-3,6,8,10,12-pentamethyl-9-((3,4,6-trideoxy-3-(dimethylamino)-beta-d-xylo-hexopyranosyl)oxy)-, (2S,3S,6R,8R,9R,10S,11S,12R)-
- 1ST10016-100M
- Q27289703
- Tulathromycin B Solution in Methanol, 100ug/mL
- UNII-T5PDD839DA
- (2R,3R,6R,8R,9R,10S,11S,12R)-11-((2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-L-ribo-hexopyranosyl)oxy)-2-((1S,2R)-1,2-dihydroxy-1-methylbutyl)- 8-hydroxy-3,6,8,10,12-pentamethyl-9-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-1-oxa-4-azacyclotridecan-13-one
- CP-547272
- 280755-12-6
- C21789
- CHEBI:182496
- (2R,3R,6R,8R,9R,10S,11S,12R)-11-[(2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-[(propylamino)methyl]-alpha-L-ribo-hexopyranosyl)oxy]-2-[(1R,2R)-1,2-dihydroxy-1-methylbutyl]-8-hydroxy-3,6,8,10,12-pentamethyl-9-[[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl]oxy]-1-oxa-4-azacyclotridecan-13-one
- (2R,3R,6R,8R,9R,10S,11S,12R)-2-[(2R,3R)-2,3-dihydroxypentan-2-yl]-9-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-8-hydroxy-11-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyl-5-(propylaminomethyl)oxan-2-yl]oxy-3,6,8,10,12-pentamethyl-1-oxa-4-azacyclotridecan-13-one
- (2R,3R,6R,8R,9R,10S,11S,12R)-11-((2,6-Dideoxy-3-C-methyl-3-O-methyl-4-C-((propylamino)methyl)-alpha-L-ribo-hexopyranosyl)oxy)-2-((1R,2R)-1,2-dihydroxy-1-methylbutyl)-8-hydroxy-3,6,8,10,12-pentamethyl-9-((3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-1-oxa-4-azacyclotridecan-13-one
- (2S,3S,6R,8R,9R,10S,11S,12R)-2-((2R,3R)-2,3-dihydroxypentan-2-yl)-9-(((2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyltetrahydro-2 H-pyran-2-yl)oxy)-8-hydroxy-11-(((2R,4R,5S,6S)-5-hydroxy-4-methoxy-4
- TULATHROMYCIN COMPONENT B
- SCHEMBL14672083
- T5PDD839DA
- TULATHROMYCIN B [MI]
- +Expand
-
- JEBMHQVCOAWRCT-UHFFFAOYSA-N
- InChI=1S/C41H79N3O12/c1-15-17-42-22-41(50)28(8)53-31(20-39(41,10)51-14)54-33-25(5)34(56-37-32(46)29(44(12)13)18-24(4)52-37)38(9,48)19-23(3)21-43-27(7)35(55-36(47)26(33)6)40(11,49)30(45)16-2/h23-35,37,42-43,45-46,48-50H,15-22H2,1-14H3
- CCCNCC1(C(C)OC(OC2C(C)C(=O)OC(C(C(CC)O)(C)O)C(C)NCC(C)CC(C)(O)C(OC3OC(C)CC(N(C)C)C3O)C2C)CC1(C)OC)O
Computed Properties
- 805.56600
- 7
- 15
- 13
- 805.56637496g/mol
- 56
- 1240
- 0
- 18
- 0
- 0
- 0
- 1
- 2.1
- 201Ų
Experimental Properties
- 2.64800
- 200.90000
- 870.5±65.0 °C at 760 mmHg
- Not available
- 0.0±0.6 mmHg at 25°C
- 480.3±34.3 °C
- 1.17
Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A) Price
Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A) Suppliers
atkchemica
Gold Member
Audited Supplier
(CAS:280755-12-6)Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A)
CL15170
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:36
discuss personally
Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A) Related Literature
-
Ni-Ni Zhou,Hai-Tao Zhu,De-Suo Yang,Zheng-Hui Guan Org. Biomol. Chem. 2016 14 7136
-
Ljiljana Toli?,Svetlana Gruji?,Milo? Mojovi?,Milo? Jovanovi?,Gert Lubec,Goran Ba?i?,Mila Lau?evi? RSC Adv. 2016 6 92479
-
3. Determination of tulathromycin in swine tissues by liquid chromatography-tandem mass spectrometryTomasz Bladek,Andrzej Posyniak,Jan Zmudzki Anal. Methods 2014 6 6745
-
Anton Kaufmann,Patrick Butcher,Kathryn Maden,Stephan Walker,Miryam Widmer Analyst 2011 136 1898
-
Jia-Gen Cui,Yi Zhao,Hao Zhang,Xue-Nan Li,Jin-Long Li Food Funct. 2022 13 4527
-
Mirinal Kumar Rayappa,Kavya K. S.,Gurdeep Rattu,P. Murali Krishna Sustainable Food Technol. 2023 1 152
-
Zongnan Wang,Xuqin Song,Tong Zhou,Kui Bian,Fangyu Zhang,Limin He,Qingying Liu RSC Adv. 2015 5 1491
Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
(CAS:280755-12-6)Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A)
99/99
1g/1g
0/0
Amadis Chemical Company Limited
(CAS:280755-12-6)Tulathromycin B, approximately 5%(As a mixture with Tulathromycin A)
99%/99%
1mg/5mg
313.0/702.0